Cas no 113841-82-0 (4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
• CAS No: 113841-82-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 130295
• PubChem ID: 45117081
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-cyclohexyl-3-methyl-,ethylester(9CI)
• 113841-82-0
• Ethyl 5-cyclohexyl-3-methylisoxazole-4-carboxylate

• Inchi： 1S/C13H19NO3/c1-3-16-13(15)11-9(2)14-17-12(11)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3
• InChI Key： LLAVMYVOPHGRHS-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C(C)=N1)C1CCCCC1

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 52.33